4-[(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C14H13N3O5S/c1-23(21,22)16-11-7-5-10(6-8-11)14(18)15-12-3-2-4-13(9-12)17(19)20/h2-9,16H,1H3,(H,15,18)
• InChI Key: SVRSTMWGOXIFML-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O5S
• Molecular Weight: 335.34 g/mol

Description

The compound “4-[(methylsulfonyl)amino]-N-(3-nitrophenyl)benzamide” is a complex organic molecule that contains several functional groups, including a benzamide, a nitro group, and a methylsulfonyl group. These functional groups could potentially confer a variety of chemical properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide and nitrophenyl groups are aromatic, meaning they contain a ring of atoms with alternating single and double bonds. The methylsulfonyl group contains sulfur and oxygen atoms bonded to a methyl group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the nitro group could potentially be reduced to an amine, and the amide could undergo hydrolysis to form a carboxylic acid and an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds with nitro groups can be explosive, and compounds with sulfonyl groups can be irritants.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials, and investigating its properties further.